Cas no 61078-42-0 (Phenol, 4-(2,3-diphenylcyclopropyl)-)

• Product Name: Phenol, 4-(2,3-diphenylcyclopropyl)-
• CAS No: 61078-42-0
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 492862
• Update Time: 2026-04-29

Phenol, 4-(2,3-diphenylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2,3-diphenylcyclopropyl)-
• 4-(2,3-diphenylcyclopropyl)phenol

• Inchi： InChI=1S/C21H18O/c22-18-13-11-17(12-14-18)21-19(15-7-3-1-4-8-15)20(21)16-9-5-2-6-10-16/h1-14,19-22H
• InChI Key： INMSSBLNRNGVCD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2C(C3=CC=CC=C3)C2C4=CC=C(C=C4)O

Computed Properties

• Exact Mass: 286.13584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 20.23

Additional information on Phenol, 4-(2,3-diphenylcyclopropyl)-

Phenol, 4-(2,3-diphenylcyclopropyl) (CAS No. 61078-42-0): An Overview

Phenol, 4-(2,3-diphenylcyclopropyl) (CAS No. 61078-42-0) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, also known as 4-(2,3-diphenylcyclopropyl)phenol, is characterized by its distinctive cyclopropyl and phenyl groups, which confer it with a range of interesting properties and potential applications.

The molecular structure of Phenol, 4-(2,3-diphenylcyclopropyl) consists of a phenolic hydroxyl group attached to a benzene ring, which is further substituted with a 2,3-diphenylcyclopropyl moiety. This complex arrangement provides the molecule with a high degree of rigidity and specific electronic properties, making it a valuable subject for both fundamental and applied research.

In recent years, the study of Phenol, 4-(2,3-diphenylcyclopropyl) has been enriched by advancements in computational chemistry and spectroscopic techniques. High-resolution NMR and X-ray crystallography have provided detailed insights into its conformational behavior and electronic structure. These studies have revealed that the cyclopropyl ring is highly strained, leading to unique reactivity patterns and potential for use in synthetic transformations.

The biological activity of Phenol, 4-(2,3-diphenylcyclopropyl) has also been a focus of research. Initial studies have indicated that this compound exhibits moderate to strong binding affinity for certain receptors and enzymes. For instance, it has shown promise in modulating G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for various diseases including cardiovascular disorders and neurological conditions.

In the context of medicinal chemistry, Phenol, 4-(2,3-diphenylcyclopropyl) has been explored as a lead compound for the design of novel therapeutic agents. Its ability to interact with specific biological targets makes it a valuable starting point for structure-activity relationship (SAR) studies. Researchers have synthesized various derivatives by modifying the phenolic hydroxyl group or the diphenylcyclopropyl moiety to enhance its pharmacological properties.

Clinical trials involving compounds derived from Phenol, 4-(2,3-diphenylcyclopropyl) are still in their early stages. However, preliminary results have been encouraging. For example, one derivative has shown potential as an anti-inflammatory agent with reduced side effects compared to existing drugs. Another derivative has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases.

The environmental impact of Phenol, 4-(2,3-diphenylcyclopropyl) is another important consideration. Studies have shown that it degrades relatively quickly in natural environments due to its chemical structure and reactivity. This characteristic makes it less likely to accumulate in ecosystems and reduces potential long-term environmental risks.

In conclusion, Phenol, 4-(2,3-diphenylcyclopropyl) (CAS No. 61078-42-0) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and biological activities make it an exciting area of study for chemists and pharmacologists alike. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.